5-Methyl-2-(6-oxo-1,6-dihydropyridazine-3-carboxamido)thiophene-3-carboxylic acid

• IUPAC Name: 5-methyl-2-[(6-oxo-1H-pyridazine-3-carbonyl)amino]thiophene-3-carboxylic acid
• InChI: InChI=1S/C11H9N3O4S/c1-5-4-6(11(17)18)10(19-5)12-9(16)7-2-3-8(15)14-13-7/h2-4H,1H3,(H,12,16)(H,14,15)(H,17,18)
• InChI Key: AMLWGFACRTZOFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)NC(=O)C2=NNC(=O)C=C2)C(=O)O
• Molecular Formula: C11H9N3O4S
• Molecular Weight: 279.27 g/mol

Description

“5-Methyl-2-(6-oxo-1,6-dihydropyridazine-3-carboxamido)thiophene-3-carboxylic acid” is a chemical compound with the molecular weight of 279.28. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H9N3O4S/c1-5-4-6 (11 (17)18)10 (19-5)12-9 (16)7-2-3-8 (15)14-13-7/h2-4H,1H3, (H,12,16) (H,14,15) (H,17,18). This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 273-275 degrees Celsius.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Structure-Activity Relationship (SAR) Studies: Researchers can explore the SAR of this compound by synthesizing analogs with modifications at different positions. By assessing their biological activities, they can gain insights into the key functional groups responsible for interactions with biological targets. Potential applications include designing novel drugs for various diseases.

Targeting Enzymes and Receptors: Given its structural features, this compound may interact with enzymes or receptors involved in disease pathways. Researchers can investigate its binding affinity and selectivity toward specific targets. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit matrix metalloproteinases (mmps), specifically mmp 3, mmp 12, and mmp 13 . MMPs are enzymes involved in the breakdown of extracellular matrix in normal physiological processes such as embryonic development, reproduction, and tissue remodeling.

Mode of Action

Based on the inhibition effects on mmps observed in similar compounds , it can be hypothesized that this compound may interact with these enzymes and inhibit their activity, leading to changes in the extracellular matrix remodeling process.